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For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Unique Chemistry of 2-
Tert-butyl-6-fluorophenol
2-Tert-butyl-6-fluorophenol, with the chemical identifier CAS 133342-43-5, is a sterically

hindered and fluorinated phenolic compound. Its structure, featuring a bulky tert-butyl group

and an electronegative fluorine atom ortho to the hydroxyl group, imparts unique chemical

properties that make it a valuable building block in organic synthesis and medicinal chemistry.

[1][2] The tert-butyl group provides steric shielding to the hydroxyl functionality and the adjacent

aromatic ring position, influencing its reactivity and selectivity in chemical transformations. The

fluorine atom, on the other hand, can modulate the acidity of the phenol, influence metabolic

stability, and serve as a handle for further functionalization, including regioselective arylation

reactions.[3][4]

This document provides a comprehensive guide to the safe handling, storage, and potential

applications of 2-Tert-butyl-6-fluorophenol. As a Senior Application Scientist, the following

protocols and guidelines are synthesized from established best practices for handling

substituted phenols and available data on this specific compound, ensuring a self-validating

system of laboratory safety and experimental integrity. Due to the limited availability of a

comprehensive Safety Data Sheet (SDS) specifically for 2-Tert-butyl-6-fluorophenol, the

safety and handling recommendations are judiciously extrapolated from data on structurally

similar compounds, including 2-tert-butylphenol and other fluorinated phenols.[5][6]
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Section 1: Chemical and Physical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its safe and effective use.

Property Value Source

CAS Number 133342-43-5 [7]

Molecular Formula C₁₀H₁₃FO [7]

Molecular Weight 168.21 g/mol [7]

Boiling Point 199.2 ± 20.0 °C at 760 mmHg [7]

Appearance
Likely a liquid or low-melting

solid at room temperature

Inferred from related

compounds

Solubility

Expected to be soluble in

organic solvents and have low

water solubility

Inferred from related

compounds

Section 2: Hazard Identification and Personal
Protective Equipment (PPE)
Given the phenolic nature and halogenation of 2-Tert-butyl-6-fluorophenol, it should be

handled with the utmost care, assuming it possesses corrosive and toxic properties. The

following is a tiered approach to personal protective equipment, grounded in the established

hierarchy of controls.

Inferred Hazards
Based on data for 2-tert-butylphenol and other halogenated phenols, the following hazards

should be assumed[5][8]:

Skin Corrosion/Irritation: Phenols are known to cause severe skin burns.

Serious Eye Damage/Irritation: Can cause irreversible eye damage.
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Acute Toxicity (Oral, Dermal, Inhalation): May be harmful or fatal if swallowed, absorbed

through the skin, or inhaled.

Aquatic Toxicity: Likely to be toxic to aquatic life with long-lasting effects.[5]

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory when handling 2-Tert-butyl-6-fluorophenol.
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Protection Type Recommended Equipment
Rationale and Best
Practices

Eye and Face Protection
Chemical splash goggles and

a face shield.

Must be worn whenever there

is a potential for splashes.

Standard safety glasses are

insufficient.

Hand Protection

Double-layered nitrile gloves

(minimum 8mil total thickness)

for incidental contact. For

concentrated solutions or

prolonged handling, use

neoprene or butyl rubber

gloves over nitrile gloves.

Phenolic compounds can

readily penetrate standard

nitrile gloves. Change gloves

frequently and immediately if

contamination is suspected.

Body Protection

A fully buttoned lab coat is the

minimum requirement. For

procedures with a higher risk

of splashing, a butyl rubber or

neoprene apron over the lab

coat is required. Long pants

and closed-toe shoes are

mandatory.

To prevent skin contact from

splashes or spills.

Respiratory Protection

All handling of 2-Tert-butyl-6-

fluorophenol that may

generate aerosols or is

performed outside of a certified

chemical fume hood requires a

full-face respirator with

appropriate cartridges for

organic vapors.

To prevent inhalation of

potentially toxic vapors or

aerosols.

Section 3: Engineering Controls and Safe Handling
Practices
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Engineering controls are the primary line of defense in mitigating exposure to hazardous

chemicals.

Primary Engineering Control: The Chemical Fume Hood
All manipulations of 2-Tert-butyl-6-fluorophenol, including weighing, solution preparation, and

reaction setup, must be conducted within a certified chemical fume hood. This is to minimize

the risk of inhalation exposure and to contain any potential spills.

Safe Handling Workflow
The following workflow is designed to ensure a systematic and safe approach to handling 2-
Tert-butyl-6-fluorophenol.
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Preparation

Handling

Cleanup and Disposal

Ensure work area in fume hood is clean and uncluttered

Gather all necessary equipment and reagents

Don appropriate PPE

Carefully weigh or measure 2-Tert-butyl-6-fluorophenol

Dissolve in an appropriate solvent

Add to the reaction vessel

Quench any residual reagent

Decontaminate glassware and equipment

Dispose of waste in designated halogenated organic waste container

Remove PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Tert-butyl-6-fluorophenol.
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Section 4: Storage Guidelines
Proper storage is crucial to maintain the integrity of 2-Tert-butyl-6-fluorophenol and to

prevent hazardous situations.

Storage Parameter Guideline Rationale

Temperature Store in a cool, dry place.

To prevent degradation and

potential pressure build-up in

the container.

Ventilation Store in a well-ventilated area.
To dissipate any potential

vapors.

Container
Keep in the original, tightly

sealed container.

To prevent contamination and

leakage.

Incompatible Materials

Store away from strong

oxidizing agents, strong bases,

and metals.

Phenols can react

exothermically with bases and

oxidizing agents.

Light Protect from light.
To prevent light-induced

degradation.

Section 5: Experimental Protocols
The unique structure of 2-Tert-butyl-6-fluorophenol makes it a valuable precursor in organic

synthesis. The following is a representative protocol for a common transformation.

Protocol: Ortho-Alkylation of 2-Tert-butyl-6-fluorophenol
This protocol describes a potential method for the ortho-alkylation of 2-Tert-butyl-6-
fluorophenol, a reaction of interest in the synthesis of more complex molecular scaffolds. The

methodology is adapted from known procedures for the alkylation of phenols.[9]

Objective: To introduce an alkyl group at the C4 position of 2-Tert-butyl-6-fluorophenol.

Materials:

2-Tert-butyl-6-fluorophenol
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Alkene (e.g., 1-octene)

Rhenium(VII) oxide (Re₂O₇) or a similar catalyst

Anhydrous toluene

Inert gas (Argon or Nitrogen)

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Magnetic stirrer and heating mantle

Procedure:

Inert Atmosphere: Set up a flame-dried round-bottom flask equipped with a magnetic stir bar

and a reflux condenser under an inert atmosphere of argon or nitrogen.

Reagent Addition: To the flask, add 2-Tert-butyl-6-fluorophenol (1 equivalent), the alkene

(1.2 equivalents), and the rhenium catalyst (e.g., 1-5 mol%).

Solvent: Add anhydrous toluene to the flask to achieve a suitable concentration (e.g., 0.5 M).

Reaction: Heat the reaction mixture to reflux and stir vigorously. Monitor the reaction

progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry

(GC-MS).

Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with a

suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel.
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Reaction Setup

Reaction

Workup and Purification

Assemble and flame-dry glassware under inert gas

Add 2-Tert-butyl-6-fluorophenol, alkene, and catalyst

Add anhydrous toluene

Heat to reflux with vigorous stirring

Monitor progress by TLC or GC-MS

Cool to room temperature

Dilute and perform aqueous workup

Dry organic layer and concentrate

Purify by column chromatography

Click to download full resolution via product page

Caption: A step-by-step workflow for the ortho-alkylation of 2-Tert-butyl-6-fluorophenol.
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Section 6: Spill Management and Waste Disposal
Spill Management
In the event of a spill, immediate and appropriate action is critical.

Small Spills (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or

sand.

Collect the contaminated absorbent material in a sealed, labeled container for hazardous

waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.

Large Spills (or any spill outside a fume hood):

Evacuate the laboratory immediately.

Alert your institution's emergency response team.

Do not attempt to clean up the spill yourself.

Waste Disposal
All waste materials contaminated with 2-Tert-butyl-6-fluorophenol, including used PPE,

absorbent materials from spills, and empty containers, must be disposed of as hazardous

chemical waste.[10]

Waste Categorization: Due to the presence of fluorine, this compound is classified as a

halogenated organic waste.[11]

Containerization: Collect all waste in a designated, properly labeled, and sealed container for

halogenated organic waste.[12]
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Disposal Route: Follow your institution's guidelines for the disposal of hazardous chemical

waste. Do not pour down the drain.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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